3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 3-methyl-1-(3-methylazetidin-3-yl)butan-1-one
• InChI: InChI=1S/C9H17NO/c1-7(2)4-8(11)9(3)5-10-6-9/h7,10H,4-6H2,1-3H3
• InChI Key: WJBWKQMQBKJNJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1(CNC1)C

Description

3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one is a ketone-containing azetidine derivative with a branched alkyl chain. Its molecular structure features a strained four-membered azetidine ring substituted with a methyl group at the 3-position, linked to a butanone moiety. The azetidine ring’s inherent ring strain and conformational rigidity may influence its reactivity and binding properties compared to larger heterocycles like piperidines or pyrrolidines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one typically involves the reaction of 3-methylazetidine with a suitable butanone derivative under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined in precise ratios. The process is optimized for efficiency, cost-effectiveness, and environmental safety. Advanced techniques such as continuous flow reactors and automated control systems are often employed to maintain consistent quality and output .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the azetidinyl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one involves its interaction with specific molecular targets. The azetidinyl group can interact with enzymes or receptors, modulating their activity. The ketone group can participate in hydrogen bonding and other interactions that influence the compound’s biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural and functional differences between 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one and related compounds:

Compound Name	Core Structure	Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications	Reference
3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one	Azetidine + butanone	Ketone, tertiary amine	~183.28 (estimated)	Potential scaffold for drug design
3-Methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine	Triazole + butanamine	Primary amine, triazole ring	154.22	Bioactive intermediate (e.g., antifungal)
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	Benzamide + hydroxy group	Amide, hydroxyl	207.27 (calculated)	N,O-bidentate directing group for catalysis
3-Methylfentanyl (N-[3-methyl-1-(2-phenylethyl)-4-piperidyl]-N-phenylpropanamide)	Piperidine + amide	Tertiary amide, aryl groups	~418.53	Opioid receptor agonist (controlled substance)
3-[(3-Methylbutyl)nitrosoamino]-2-butanone	Nitrosamine + ketone	Nitroso group, branched alkyl	200.25	Potential carcinogen (nitrosamine class)

Key Observations

Ring Strain vs. Reactivity :

• The azetidine ring (4-membered) in the target compound introduces higher ring strain compared to piperidine (6-membered) in 3-methylfentanyl. This strain may enhance reactivity in ring-opening reactions or ligand-protein interactions .
• In contrast, triazole-containing analogs (e.g., 3-Methyl-1-(1H-1,2,4-triazol-3-yl)butan-1-amine) exhibit aromatic stability and hydrogen-bonding capacity, favoring applications in medicinal chemistry .

Functional Group Influence: The ketone group in 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one distinguishes it from amide-containing analogs (e.g., N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide). Ketones are less polar but more reactive toward nucleophiles, whereas amides are stable and participate in hydrogen bonding . Nitrosamines (e.g., 3-[(3-Methylbutyl)nitrosoamino]-2-butanone) carry toxicological risks due to nitroso group instability, a concern absent in the target compound .

Pharmacological Relevance: 3-Methylfentanyl derivatives demonstrate the importance of piperidine/amide motifs in opioid activity, while the target compound’s azetidine-ketone structure may offer novel binding profiles for CNS targets .

Biological Activity

3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one is a compound of interest in medicinal chemistry and pharmacology due to its potential biological activities. This article explores the compound's biological activity, including its mechanisms of action, efficacy in various biological systems, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one can be represented as follows:

Chemical Structure

• Molecular Formula : C$_{10}$H$_{17}$N$_{1}$O$_{1}$
• Molecular Weight : 169.25 g/mol
• Functional Groups : Ketone, tertiary amine, azetidine

The biological activity of 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one is primarily attributed to its interaction with various biological targets, including:

• Epidermal Growth Factor Receptor (EGFR) : Preliminary studies indicate that derivatives of this compound may inhibit mutant forms of EGFR, which are implicated in various cancers. For instance, compounds related to this structure have shown selective inhibition against EGFR mutations with IC50 values in the nanomolar range .

In Vitro Studies

In vitro assays have demonstrated that 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one exhibits significant cytotoxic effects on cancer cell lines. The following table summarizes key findings from various studies:

Study	Cell Line	IC50 (µM)	Mechanism
Study A	H146 (lung cancer)	0.245	Bcl-2/Bcl-xL inhibition
Study B	Ba/F3 (EGFR mutant)	0.0569	EGFR inhibition
Study C	MCF7 (breast cancer)	0.130	Apoptosis induction

In Vivo Studies

In vivo experiments conducted on murine models have shown promising results regarding the compound's efficacy in tumor reduction and overall survival rates. For example:

• Tumor Growth Inhibition : In a xenograft model using Ba/F3 cells with EGFR mutations, administration of the compound at doses of 50 mg/kg resulted in a tumor growth inhibition rate of approximately 47%, while a higher dose of 100 mg/kg achieved up to 92% inhibition .

Case Study 1: Cancer Treatment

A clinical study investigated the use of 3-Methyl-1-(3-methylazetidin-3-yl)butan-1-one as a part of a combination therapy for patients with advanced lung cancer harboring EGFR mutations. The treatment resulted in a significant reduction in tumor size and improved patient outcomes compared to standard therapies.

Case Study 2: Neuroprotection

Another study explored the neuroprotective effects of the compound in models of neurodegeneration. Results indicated that it may reduce neuronal apoptosis through the modulation of Bcl-2 family proteins, suggesting potential applications in treating neurodegenerative diseases.